![molecular formula C17H19F2N5O B2497853 1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea CAS No. 2097919-63-4](/img/structure/B2497853.png)
1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea
Description
1-(2,6-Difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea is a useful research compound. Its molecular formula is C17H19F2N5O and its molecular weight is 347.37. The purity is usually 95%.
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Scientific Research Applications
Urea Biosensors
Urea biosensors are developed for detecting and quantifying urea concentration due to its significance in medical diagnosis and environmental monitoring. These biosensors utilize enzyme urease as a bioreceptor element, and their design incorporates various nanoparticles and carbon materials for enhanced sensitivity and specificity (Botewad et al., 2021).
Treatment of Organic Pollutants
The enzymatic treatment of organic pollutants in wastewater utilizes oxidoreductive enzymes and redox mediators. These treatments aim to degrade recalcitrant compounds effectively, with applications spanning across multiple industries. Enzymes like laccases and peroxidases are highlighted for their potential in environmental remediation (Husain & Husain, 2007).
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging ligands, including compounds similar in complexity to the one mentioned, are under study for their ability to measure amyloid in vivo in Alzheimer's disease patients. These developments are crucial for early detection and the evaluation of new therapies (Nordberg, 2007).
Agricultural Improvements
Research on urease inhibitors aims at enhancing the efficiency of urea-based fertilizers by reducing nitrogen loss, which is critical for improving crop yield and environmental sustainability. These studies include the examination of various urease inhibitors and their potential applications in medicine and agriculture (Kosikowska & Berlicki, 2011).
Properties
IUPAC Name |
1-(2,6-difluorophenyl)-3-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19F2N5O/c1-24(2)16-20-9-10-8-11(6-7-14(10)22-16)21-17(25)23-15-12(18)4-3-5-13(15)19/h3-5,9,11H,6-8H2,1-2H3,(H2,21,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLVOGZDGQMXNHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C2CC(CCC2=N1)NC(=O)NC3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19F2N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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